Cas no 861208-08-4 (4-[4-(METHYLSULFONYL)PHENYL]-2-[3-(TRIFLUOROMETHYL)PHENYL]-1,3-THIAZOLE)

• Product Name: 4-[4-(METHYLSULFONYL)PHENYL]-2-[3-(TRIFLUOROMETHYL)PHENYL]-1,3-THIAZOLE
• CAS No: 861208-08-4
• MF: C₁₇H₁₂F₃NO₂S₂
• MW: 383.407892227173
• CID: 5229107
• Update Time: 2025-05-20

4-[4-(METHYLSULFONYL)PHENYL]-2-[3-(TRIFLUOROMETHYL)PHENYL]-1,3-THIAZOLE Chemical and Physical Properties

Names and Identifiers

• 4-[4-(METHYLSULFONYL)PHENYL]-2-[3-(TRIFLUOROMETHYL)PHENYL]-1,3-THIAZOLE
• METHYL 4-(2-[3-(TRIFLUOROMETHYL)PHENYL]-1,3-THIAZOL-4-YL)PHENYL SULFONE
• 4-(4-methanesulfonylphenyl)-2-[3-(trifluoromethyl)phenyl]-1,3-thiazole
• 4-(4-(Methylsulfonyl)phenyl)-2-(3-(trifluoromethyl)phenyl)thiazole

• Inchi： 1S/C17H12F3NO2S2/c1-25(22,23)14-7-5-11(6-8-14)15-10-24-16(21-15)12-3-2-4-13(9-12)17(18,19)20/h2-10H,1H3
• InChI Key： BCOSVJLPSCREOG-UHFFFAOYSA-N
• SMILES： CS(C1C=CC(C2N=C(C3C=CC=C(C(F)(F)F)C=3)SC=2)=CC=1)(=O)=O

Additional information on 4-[4-(METHYLSULFONYL)PHENYL]-2-[3-(TRIFLUOROMETHYL)PHENYL]-1,3-THIAZOLE

Comprehensive Overview of 4-[4-(METHYLSULFONYL)PHENYL]-2-[3-(TRIFLUOROMETHYL)PHENYL]-1,3-THIAZOLE (CAS No. 861208-08-4)

4-[4-(Methylsulfonyl)phenyl]-2-[3-(trifluoromethyl)phenyl]-1,3-thiazole is a specialized organic compound with significant potential in pharmaceutical and material science applications. Its unique structure, featuring a thiazole core substituted with methylsulfonyl and trifluoromethylphenyl groups, makes it a subject of interest for researchers exploring novel bioactive molecules. The compound's CAS No. 861208-08-4 serves as a critical identifier in chemical databases, ensuring precise tracking in academic and industrial settings.

Recent studies highlight the growing demand for sulfur-containing heterocycles, such as 1,3-thiazoles, due to their diverse biological activities. The incorporation of trifluoromethyl groups enhances metabolic stability and lipophilicity, traits highly sought after in drug discovery. Meanwhile, the methylsulfonyl moiety contributes to improved solubility and binding affinity, aligning with modern medicinal chemistry trends. These attributes position CAS 861208-08-4 as a promising candidate for targeting inflammation-related pathways or kinase inhibition.

From an industrial perspective, this compound aligns with the rising focus on high-value fine chemicals. Its synthesis often involves palladium-catalyzed cross-coupling or cyclization reactions, topics frequently searched in organic synthesis forums. Researchers also investigate its potential in OLED materials, where thiazole derivatives exhibit excellent electron-transport properties. Such applications resonate with the global push for energy-efficient technologies, a recurring theme in scientific discourse.

Environmental and regulatory considerations further shape interest in 861208-08-4. The compound's fluorine-rich structure prompts studies on its biodegradability, reflecting broader concerns about sustainable chemistry. Analytical techniques like HPLC-MS and NMR spectroscopy are essential for characterizing its purity, a topic often queried by quality control professionals. These aspects underscore its relevance in green chemistry initiatives.

In summary, 4-[4-(Methylsulfonyl)phenyl]-2-[3-(trifluoromethyl)phenyl]-1,3-thiazole exemplifies the intersection of structural innovation and application-driven research. Its multifaceted properties cater to evolving needs in pharmaceutical development and advanced materials, ensuring sustained scientific and commercial attention.